Cas no 34966-52-4 (ethyl 2-(3,4-dichlorophenyl)-2-oxo-acetate)

• Product Name: ethyl 2-(3,4-dichlorophenyl)-2-oxo-acetate
• CAS No: 34966-52-4
• MF: C₁₀H₈Cl₂O₃
• MW: 247.074721336365
• MDL: MFCD01934864
• CID: 304934
• PubChem ID: 2736412
• Update Time: 2025-04-19

ethyl 2-(3,4-dichlorophenyl)-2-oxo-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,4-dichlorophenylglyoxylate
• (3,4-DICHLOROPHENYL)GLYOXYLIC ACID ETHYL ESTER
• Benzeneacetic acid,3,4-dichloro-a-oxo-,ethyl ester
• ethyl 2-(3,4-dichlorophenyl)-2-oxoacetate
• Ethyl 3,4-Dichlorobenzoylformate
• ETHYL 3,4-DICHLOROPHENYLGLYOXYLATE, TECH
• Ethyl 2-(3,4-dichlorophenyl)-2-oxoacetate , Tech.
• Ethyl-3',4'-dichlorphenylglyoxylat
• 3,4-Dichloro-oxo-benzeneacetic acid ethyl ester
• KSC495I0F
• NWUGRKGSCYOUFF-UHFFFAOYSA-N
• OR0096
• SBB100211
• ethyl (3,4-dichlorophenyl)(oxo)acetate
• AX8000401
• W5
• ethyl 2-(3,4-dichlorophenyl)-2-oxo-acetate
• DTXSID40371342
• (3,4-Dichloro-phenyl)-oxo-acetic acid ethyl ester
• Ethyl 3 pound not4-dichlorophenylglyoxylate
• 34966-52-4
• DS-13819
• MFCD01934864
• CS-0030397
• A822483
• SCHEMBL2643972
• ethyl 3,4-dichlorophenylglyoxylate, AldrichCPR
• SY033054
• (3,4-dichlorophenyl)oxoacetic acid ethyl ester
• FT-0625855
• AKOS009158710
• DB-048706

• MDL： MFCD01934864
• Inchi： 1S/C10H8Cl2O3/c1-2-15-10(14)9(13)6-3-4-7(11)8(12)5-6/h3-5H,2H2,1H3
• InChI Key： NWUGRKGSCYOUFF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(C(=O)OCC)=O)=C1)Cl

Computed Properties

• Exact Mass: 245.98500
• Monoisotopic Mass: 245.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.362
• Melting Point: No data available
• Boiling Point: 121 °C
• Flash Point: 149.2°C
• Refractive Index: 1.542
• PSA: 43.37000
• LogP: 2.73920
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

ethyl 2-(3,4-dichlorophenyl)-2-oxo-acetate Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)